Cas no 2138194-20-2 (6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid)

• Product Name: 6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid
• CAS No: 2138194-20-2
• MF: C₁₂H₈N₂O₂S
• MW: 244.269121170044
• CID: 6280050
• PubChem ID: 132343759
• Update Time: 2025-10-30

6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid
• EN300-658521
• AKOS034038062
• 2138194-20-2

• Inchi： 1S/C12H8N2O2S/c15-12(16)11-4-8-2-1-7(3-10(8)14-11)9-5-13-17-6-9/h1-6,14H,(H,15,16)
• InChI Key： NOCLCBFMKGISAF-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1C=CC2C=C(C(=O)O)NC=2C=1

Computed Properties

• Exact Mass: 244.03064868g/mol
• Monoisotopic Mass: 244.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.2Ų

Additional information on 6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid

Introduction to 6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid (CAS No. 2138194-20-2)

6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138194-20-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole and indole families, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural combination of a thiazole ring linked to an indole moiety via a carboxylic acid functional group positions this molecule as a promising candidate for further exploration in drug discovery and development.

The molecular structure of 6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid consists of a central indole ring, characterized by a benzene-like aromatic system fused with a nitrogen-containing five-membered ring. The thiazole component introduces sulfur and nitrogen atoms into the structure, enhancing its potential for interaction with biological targets. The presence of the carboxylic acid group at the 2-position of the indole ring not only contributes to the molecule's solubility in polar solvents but also provides a site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of indole derivatives, particularly those incorporating thiazole scaffolds. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain thiazoloindole derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. The carboxylic acid moiety in 6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid may serve as a linker for bioconjugation strategies, allowing for the development of targeted drug delivery systems or probes for biochemical assays.

The synthesis of 6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid involves multi-step organic reactions that typically begin with the condensation of appropriate precursors under controlled conditions. The introduction of the thiazole ring often requires the use of sulfur-containing reagents, while the formation of the indole core can be achieved through cyclization reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. The final product is characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its structural integrity.

From a biological perspective, 6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid has shown promise in preclinical studies as a modulator of various cellular pathways. Research indicates that this compound may interact with transcription factors and signaling molecules involved in cell proliferation and differentiation. Additionally, its ability to cross cell membranes suggests potential applications in central nervous system (CNS) drug development. The thiazole ring is known to influence redox-sensitive processes, making this compound a candidate for investigating oxidative stress-related diseases such as neurodegenerative disorders.

The pharmaceutical industry has recognized the significance of heterocyclic compounds like 6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid due to their versatility and efficacy. Current research efforts are focused on optimizing synthetic routes to improve scalability and cost-effectiveness. Furthermore, computational modeling techniques are being utilized to predict binding affinities and identify potential lead compounds for further development. The integration of artificial intelligence (AI) in drug discovery has accelerated the process by enabling rapid screening of large chemical libraries and virtual docking studies.

In conclusion,6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid (CAS No. 2138194-20-2) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of functional groups makes it suitable for diverse applications in drug design and therapeutic intervention. As research progresses，this molecule is expected to contribute valuable insights into novel treatment strategies across multiple disease areas.